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Compound of Interest

Compound Name: 2-(Tert-butyl)-4-nitrophenol

Cat. No.: B1268101

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-(tert-butyl)-4-nitrophenol
as a key intermediate in the synthesis of novel biocidal agents. The protocols outlined below
are intended to guide researchers in the development of potent antimicrobial compounds.

Introduction

2-(Tert-butyl)-4-nitrophenol is a versatile chemical building block, owing to its unique
electronic and steric properties imparted by the tert-butyl, hydroxyl, and nitro functional groups.
[1] Its reactivity makes it a valuable precursor for the synthesis of a variety of more complex
molecules, including a class of quaternary ammonium salts with potential biocidal activity.[1][2]
One such derivative is (2-hydroxy-3-nitro-5-tert-butylbenzyl)trimethylammonium iodide, which is
explored in these notes as a representative example of a biocide synthesized from 2-(tert-
butyl)-4-nitrophenol.[1]

Quaternary ammonium salts (QASSs) are a well-established class of biocides with a broad
spectrum of activity against bacteria, fungi, and viruses. Their mechanism of action generally
involves the disruption of cell membrane integrity, leading to cell lysis and death. The biocidal
efficacy of QASs is influenced by the nature of the substituents on the nitrogen atom and the
overall molecular structure.

Synthetic Pathway
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The synthesis of (2-hydroxy-3-nitro-5-tert-butylbenzyl)trimethylammonium iodide from 2-(tert-
butyl)-4-nitrophenol can be achieved via a two-step process involving an initial
aminomethylation (Mannich reaction) followed by quaternization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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